Cas no 827588-46-5 (5-(2-nitrophenoxy)methylfuran-2-carbohydrazide)

• Product Name: 5-(2-nitrophenoxy)methylfuran-2-carbohydrazide
• CAS No: 827588-46-5
• MF: C₁₂H₁₁N₃O₅
• MW: 277.232842683792
• MDL: MFCD02253913
• CID: 3057729
• PubChem ID: 4767287
• Update Time: 2025-11-02

5-(2-nitrophenoxy)methylfuran-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 5-((2-Nitrophenoxy)methyl)furan-2-carbohydrazide
• 5-(2-nitrophenoxy)methylfuran-2-carbohydrazide
• BBL038372
• CS-0269462
• AKOS000304164
• 5-(2-Nitro-phenoxymethyl)-furan-2-carboxylic acid hydrazide
• 827588-46-5
• EN300-227819
• STK303027
• AKOS015922006
• 5-(2-NITROPHENOXYMETHYL)FURAN-2-CARBOHYDRAZIDE
• 5-[(2-nitrophenoxy)methyl]furan-2-carbohydrazide
• 5-(2-NITRO-PHENOXYMETHYL)-FURAN-2-CARBOXYLIC ACIDHYDRAZIDE
• 5-[(2-nitrophenoxy)methyl]-2-furohydrazide

• MDL： MFCD02253913
• Inchi： 1S/C12H11N3O5/c13-14-12(16)11-6-5-8(20-11)7-19-10-4-2-1-3-9(10)15(17)18/h1-6H,7,13H2,(H,14,16)
• InChI Key： BOSLBNRNPJJULU-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1[N+](=O)[O-])CC1=CC=C(C(NN)=O)O1

Computed Properties

• Exact Mass: 277.06987046Da
• Monoisotopic Mass: 277.06987046Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 123Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 5-(2-nitrophenoxy)methylfuran-2-carbohydrazide

5-(2-Nitrophenoxy)methylfuran-2-carbohydrazide (CAS No. 827588-46-5): A Comprehensive Overview

5-(2-Nitrophenoxy)methylfuran-2-carbohydrazide (CAS No. 827588-46-5) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various scientific fields. This compound, which belongs to the class of furan-carbohydrazide derivatives, combines a nitrophenoxy moiety with a furan-2-carbohydrazide backbone, making it a subject of interest for researchers and industry professionals alike.

The molecular structure of 5-(2-Nitrophenoxy)methylfuran-2-carbohydrazide features a furan ring substituted with a carbohydrazide group at the 2-position and a 2-nitrophenoxymethyl group at the 5-position. This arrangement imparts distinct chemical properties, including moderate polarity and the ability to participate in hydrogen bonding, which are crucial for its reactivity and potential applications. The presence of the nitro group also contributes to its electronic characteristics, making it useful in photochemical studies.

One of the most discussed applications of 5-(2-Nitrophenoxy)methylfuran-2-carbohydrazide is in the field of medicinal chemistry. Recent studies have explored its potential as a building block for the synthesis of novel pharmacologically active compounds. The carbohydrazide moiety, in particular, is known to exhibit diverse biological activities, which has led to increased research into derivatives of this compound for drug discovery purposes. This aligns with current trends in AI-driven drug development, where researchers are leveraging computational tools to identify promising molecular scaffolds.

In the realm of material science, 5-(2-Nitrophenoxy)methylfuran-2-carbohydrazide has shown promise as a precursor for the development of functional materials. Its ability to form stable complexes with metal ions makes it a candidate for creating advanced coordination polymers and supramolecular architectures. These materials have potential applications in sensing technologies and catalysis, areas that are currently at the forefront of nanotechnology research.

The synthesis of 5-(2-Nitrophenoxy)methylfuran-2-carbohydrazide typically involves the reaction of 5-(chloromethyl)furan-2-carbohydrazide with 2-nitrophenol in the presence of a base. This process has been optimized in recent years to improve yield and purity, addressing one of the most frequently searched questions about this compound in scientific databases. Researchers are particularly interested in green chemistry approaches to its synthesis, reflecting the growing emphasis on sustainable chemical processes in the industry.

From an analytical chemistry perspective, 5-(2-Nitrophenoxy)methylfuran-2-carbohydrazide presents interesting challenges and opportunities. Its UV-Vis absorption characteristics, influenced by the nitroaromatic and furan components, make it suitable for spectroscopic studies. This has led to its use as a model compound in photophysical research, particularly in investigations of electron transfer processes and molecular interactions.

The commercial availability of 5-(2-Nitrophenoxy)methylfuran-2-carbohydrazide has increased in recent years, driven by growing demand from research institutions and pharmaceutical companies. Market analyses indicate that compounds with nitrophenoxy and carbohydrazide functionalities are seeing rising interest, especially in regions with strong life sciences sectors. This trend is expected to continue as more potential applications are discovered.

In terms of safety and handling, while 5-(2-Nitrophenoxy)methylfuran-2-carbohydrazide is not classified as hazardous under standard regulations, proper laboratory precautions should always be observed. This includes the use of personal protective equipment and adequate ventilation, particularly when working with powdered forms of the compound. These precautions align with current best practices in laboratory safety protocols.

Looking to the future, research on 5-(2-Nitrophenoxy)methylfuran-2-carbohydrazide is likely to expand into new areas. The compound's versatility makes it a strong candidate for materials innovation and bioconjugation chemistry. With the increasing integration of machine learning in chemical research, we may soon see computational predictions of novel applications for this and related compounds.

For researchers interested in working with 5-(2-Nitrophenoxy)methylfuran-2-carbohydrazide, it's important to consult recent literature for updates on synthesis methods, characterization data, and emerging applications. The compound's CAS number 827588-46-5 serves as a unique identifier for locating precise information in chemical databases and regulatory documents.